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Introduction
Flucarbazone-sodium is a selective, post-emergence herbicide belonging to the

sulfonylaminocarbonyl-triazolinone chemical class.[1] It is primarily utilized for the control of

grass weeds, notably wild oats (Avena fatua) and green foxtail (Setaria viridis), as well as

certain broadleaf weeds in wheat (spring, durum, and winter).[2][3][4][5] This technical guide

provides an in-depth overview of the discovery, history, mode of action, and key experimental

data related to flucarbazone-sodium.

Discovery and History
Flucarbazone-sodium, also known by its development code BAY MKH 6562, was developed

by Bayer CropScience.[2] Its journey from discovery to market is marked by key milestones:

1999: A publication titled "Flucarbazone-sodium - a new herbicide for the selective control

of wild oat and green foxtail in wheat" indicates the active development and initial scientific

reporting on the compound.[6]

2000: Flucarbazone-sodium was first registered for use as a herbicide in the United States.

[1][7]
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2008: The herbicide was registered for use in China, expanding its application in major

wheat-producing regions.[8]

Initially, flucarbazone-sodium was produced in an anhydrous form that was dusty and difficult

to handle during formulation.[9] Subsequent research led to the development of a more stable

and less dusty hemihydrate form, improving its handling and formulation characteristics.[9]

Chemical Synthesis and Formulation
The commercial production of flucarbazone-sodium is a concise 4-5 step synthesis.[2] The

process begins with the formation of the 4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-

triazole core. This is achieved through the cyclocondensation of methyl carbazate with dimethyl

oxalate, followed by N-methylation. The key sulfonylurea bridge is then constructed, leading to

the final product. The sodium salt is formed by treatment with aqueous sodium hydroxide.[2]

Flucarbazone-sodium is typically formulated as water-dispersible granules (WDG).[2][10] This

formulation allows for easy mixing with water for spray applications.

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)
Flucarbazone-sodium is a potent inhibitor of the enzyme acetolactate synthase (ALS), also

known as acetohydroxyacid synthase (AHAS).[2][4] This enzyme is crucial for the biosynthesis

of the branched-chain amino acids: valine, leucine, and isoleucine.[11] These amino acids are

essential for protein synthesis and overall plant growth.

The inhibition of ALS leads to a cascade of events within the plant:

Depletion of Branched-Chain Amino Acids: The primary effect is the cessation of valine,

leucine, and isoleucine production.

Inhibition of Protein Synthesis: Without these essential building blocks, the plant cannot

produce the proteins necessary for cell division and growth.

Growth Arrest: Meristematic tissues (growing points) are particularly affected, leading to a

rapid halt in root and shoot growth.
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Phytotoxic Effects: Secondary effects include chlorosis (yellowing) of new leaves, necrosis

(tissue death), and reddening or purpling of leaves.[11] Plant death typically occurs within

one to three weeks of application.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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